3-(1,2-Dihydroacenaphthylen-3-yl)pyridine
Overview
Description
3-(1,2-dihydroacenaphthylen-3-yl)pyridine is a chemical compound that belongs to the class of acenaphthene derivatives It is characterized by a pyridine ring attached to a dihydroacenaphthylene moiety
Preparation Methods
The synthesis of 3-(1,2-dihydroacenaphthylen-3-yl)pyridine typically involves multicomponent reactions, which are known for their efficiency and convergence. One common method includes the reaction of acenaphthoquinone with pyridine derivatives under specific conditions. The reaction conditions often involve the use of catalysts and solvents to facilitate the formation of the desired product . Industrial production methods may involve scaling up these reactions while ensuring the purity and yield of the compound.
Chemical Reactions Analysis
3-(1,2-dihydroacenaphthylen-3-yl)pyridine undergoes various types of chemical reactions, including:
Oxidation: This reaction can be facilitated by oxidizing agents, leading to the formation of oxidized derivatives.
Reduction: Reducing agents can convert the compound into its reduced forms.
Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups under specific conditions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts. The major products formed depend on the specific reaction conditions and reagents used.
Scientific Research Applications
3-(1,2-dihydroacenaphthylen-3-yl)pyridine has a wide range of applications in scientific research:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the treatment of cancer and infectious diseases.
Mechanism of Action
The mechanism of action of 3-(1,2-dihydroacenaphthylen-3-yl)pyridine involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved are subjects of ongoing research .
Comparison with Similar Compounds
3-(1,2-dihydroacenaphthylen-3-yl)pyridine can be compared with other similar compounds, such as:
Acenaphthoquinone derivatives: These compounds share a similar acenaphthene backbone and exhibit comparable chemical properties.
properties
Molecular Formula |
C17H13N |
|---|---|
Molecular Weight |
231.29 g/mol |
IUPAC Name |
3-(1,2-dihydroacenaphthylen-3-yl)pyridine |
InChI |
InChI=1S/C17H13N/c1-3-12-6-8-15(14-5-2-10-18-11-14)16-9-7-13(4-1)17(12)16/h1-6,8,10-11H,7,9H2 |
InChI Key |
CKORXOPHZBFEPV-UHFFFAOYSA-N |
Canonical SMILES |
C1CC2=C(C=CC3=C2C1=CC=C3)C4=CN=CC=C4 |
Origin of Product |
United States |
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